Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate

• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate
• InChI: InChI=1S/C24H24N4O3/c1-4-31-24(30)19-14-22(18-10-6-5-7-11-18)28(16(19)2)26-23(29)15-27-17(3)25-20-12-8-9-13-21(20)27/h5-14H,4,15H2,1-3H3,(H,26,29)
• InChI Key: AFABDRIKOGHAJH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C(=C1)C2=CC=CC=C2)NC(=O)CN3C(=NC4=CC=CC=C43)C)C

Description

Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate is a chemical compound with potential applications in scientific research. This compound is known for its ability to inhibit the activity of certain enzymes, which makes it useful in a variety of research applications. In

Mechanism of Action

The mechanism of action of Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate involves inhibition of enzyme activity. Specifically, it has been shown to inhibit the activity of kinases and proteases, which are involved in a variety of biological processes. By inhibiting these enzymes, Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate may have potential therapeutic applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate are not well understood. However, it has been shown to inhibit the activity of certain enzymes, which may have downstream effects on various biological processes. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate in lab experiments is its ability to inhibit the activity of certain enzymes. This makes it useful in studying the role of these enzymes in various biological processes. However, one limitation is that its biochemical and physiological effects are not well understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate. One area of research could focus on further understanding the mechanism of action of this compound, including its effects on downstream biological processes. Another area of research could involve developing new derivatives of this compound with improved activity and selectivity. Additionally, this compound could be further explored for its potential therapeutic applications, particularly in the area of drug discovery.

Synthesis Methods

The synthesis of Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate involves several steps. The starting material is 2-methylbenzimidazole, which is reacted with acetic anhydride to form the acetyl derivative. This intermediate is then reacted with ethyl 2-methyl-1H-pyrrole-3-carboxylate to form the final product.

Scientific Research Applications

Ethyl 2-methyl-1-[[2-(2-methylbenzimidazol-1-yl)acetyl]amino]-5-phenylpyrrole-3-carboxylate has potential applications in a variety of scientific research areas. It has been shown to inhibit the activity of certain enzymes, including kinases and proteases, which makes it useful in studying the role of these enzymes in various biological processes. It has also been used in drug discovery research, as it may have potential as a lead compound for developing new drugs.